Beryllium-7

• CAS: 13966-02-4
• Synonyms: 7Be radioisotope; Be-7 radioisotope; Beryllium-7
• Molecular Formula: Be
• Molecular Weight: 7.016929 g/mol
• SMILES: [Be]
• InChI: InChI=1S/Be/i1-2
• InChIKey: ATBAMAFKBVZNFJ-YPZZEJLDSA-N

Beryllium-7 (⁷Be, CAS 13966-02-4) is a naturally occurring cosmogenic radionuclide produced in the upper atmosphere via cosmic ray spallation of nitrogen and oxygen nuclei. It decays via electron capture to stable ⁷Li with a half-life of 53.282 ± 0.012 days, emitting a prominent gamma ray at 477.6 keV with a branching ratio of 10.45 ± 0.04%.

Beryllium-7 (CAS 13966-02-4) as a Short-Lived Cosmogenic Radionuclide for Environmental Tracing and Nuclear Physics

Beryllium-7 (⁷Be, CAS 13966-02-4) is a naturally occurring cosmogenic radionuclide produced in the upper atmosphere via cosmic ray spallation of nitrogen and oxygen nuclei [1]. It decays via electron capture to stable ⁷Li with a half-life of 53.282 ± 0.012 days, emitting a prominent gamma ray at 477.6 keV with a branching ratio of 10.45 ± 0.04% [2]. Due to its short half-life and continuous atmospheric production, ⁷Be serves as a unique environmental tracer for short-term (days to months) surface processes, aerosol transport, and soil erosion studies [3].

Cosmogenic radionuclide for short-term environmental tracing

Reported suitability for event-based soil erosion and aerosol transport studies

Gamma spectrometry calibration: 477.6 keV reference peak characterization

• [1] Lal, D., & Peters, B. (1967). Cosmic ray produced radioactivity on the Earth. In Handbuch der Physik (Vol. 46/2, pp. 551-612). Springer. View Source
• [2] Huang, X., et al. (2025). Update the decay data for radionuclide ⁷Be based on the double method. INIS Report CNIC-01844, 20-22. View Source
• [3] Walling, D. E. (2013). Beryllium-7 as a tracer in soil erosion investigations. In IAEA TECDOC No. 1741 (pp. 25-34). View Source

Beryllium-7: Why Alternative Radiotracers Cannot Substitute for Short-Term Process Studies

Generic substitution of ⁷Be with other fallout radionuclides such as ¹³⁷Cs or ²¹⁰Pb is not scientifically valid due to fundamentally different temporal and spatial resolutions. While ¹³⁷Cs (half-life ~30 years) and ²¹⁰Pb (half-life ~22 years) are suitable for decadal-scale erosion assessments, they cannot resolve rapid (days to weeks) soil redistribution events or short-term atmospheric processes [1]. ⁷Be's short half-life enables the study of event-based erosion, sediment fingerprinting over a single rainfall event, and rapid aerosol transport dynamics that are completely invisible to longer-lived tracers [2]. Furthermore, ⁷Be exhibits markedly shallower soil penetration depths (half-penetration depth 0.7–10 mm) compared to ¹³⁷Cs (30–50 mm) and ²¹⁰Pb (10–30 mm), providing unique surface-specific information [3].

⁷Be

¹³⁷Cs / ²¹⁰Pb

Temporal resolution mismatch: longer-lived tracers may not resolve sub-monthly erosion or transport events

⁷Be

¹³⁷Cs / ²¹⁰Pb

Depth distribution mismatch: deeper-penetrating tracers may not provide surface-specific erosion discrimination

• [1] Mabit, L., Benmansour, M., & Walling, D. E. (2008). Comparative advantages and limitations of the fallout radionuclides ¹³⁷Cs, ²¹⁰Pbex and ⁷Be for assessing soil erosion and sedimentation. Journal of Environmental Radioactivity, 99(12), 1799-1807. View Source
• [2] Pates, J. M., et al. (2012). A novel technique for the determination of Be-7, a potential tracer of significant environmental processes. NERC Grant NE/J017795/1. View Source
• [3] Wallbrink, P. J., & Murray, A. S. (1993). Use of fallout radionuclides as indicators of erosion processes. Hydrological Processes, 7(3), 297-304. View Source

Beryllium-7: Quantitative Evidence for Differentiated Performance Relative to Environmental Tracers

Beryllium-7 Half-Life Enables Resolution of Sub-Monthly Environmental Processes That ¹³⁷Cs and ²¹⁰Pb Cannot Detect

⁷Be's half-life of 53.3 days is 206 times shorter than ¹³⁷Cs (30.2 years) and 151 times shorter than ²¹⁰Pb (22.3 years). This enables the detection of erosion events occurring over days to weeks, a timescale completely inaccessible to longer-lived radionuclides [1]. ⁷Be's application in rapid process studies cannot be replicated by ¹³⁷Cs or ²¹⁰Pb [2].

Half-life comparison

Head-to-head

206× shorter vs ¹³⁷Cs; 151× vs ²¹⁰Pb

Supports sub-monthly process detection

53.3 d vs 30.2 y (¹³⁷Cs) / 22.3 y (²¹⁰Pb)

Evidence Dimension	Half-life (temporal resolution)
Target Compound Data	53.3 days
Comparator Or Baseline	¹³⁷Cs: 30.2 years; ²¹⁰Pb: 22.3 years
Quantified Difference	206-fold shorter vs ¹³⁷Cs; 151-fold shorter vs ²¹⁰Pb
Conditions	Radionuclide half-life data from nuclear databases and IAEA publications

Why This Matters

Procurement of ⁷Be is essential for research requiring sub-monthly temporal resolution of environmental dynamics; ¹³⁷Cs and ²¹⁰Pb are functionally incapable of detecting such rapid changes.

• [1] IAEA. (2003). Collection and preparation of bottom sediment samples for analysis of radionuclides and trace elements. IAEA-TECDOC-1360. View Source
• [2] Pates, J. M., et al. (2012). A novel technique for the determination of Be-7, a potential tracer of significant environmental processes. NERC Grant NE/J017795/1. View Source

Beryllium-7 Exhibits 85-98% Shallower Soil Penetration Depth Than ¹³⁷Cs, Providing Surface-Specific Erosion Data

In undisturbed soils, ⁷Be has a half-penetration depth of 0.7–10 mm, compared to 30–50 mm for ¹³⁷Cs and 10–30 mm for ²¹⁰Pb [1]. This means ⁷Be is 85-98% shallower in its depth distribution relative to ¹³⁷Cs. Consequently, ⁷Be exclusively labels the immediate soil surface, enabling discrimination between sheet erosion (surface) and rill/gully erosion (subsurface), a differentiation that ¹³⁷Cs cannot provide [2].

Soil penetration depth

Head-to-head

85–98% shallower than ¹³⁷Cs

Surface-exclusive labeling for sheet erosion studies

⁷Be: 0.7–10 mm; ¹³⁷Cs: 30–50 mm

Evidence Dimension	Half-penetration depth in undisturbed soil
Target Compound Data	0.7–10 mm
Comparator Or Baseline	¹³⁷Cs: 30–50 mm; ²¹⁰Pb: 10–30 mm
Quantified Difference	Shallower by 20–49 mm vs ¹³⁷Cs; shallower by 0–29 mm vs ²¹⁰Pb
Conditions	Undisturbed soil profiles; gamma spectrometry analysis

Why This Matters

For erosion mechanism identification (sheet vs. rill), ⁷Be provides surface-exclusive labeling that longer-lived tracers cannot, making it indispensable for process-based erosion model validation.

• [1] Wallbrink, P. J., & Murray, A. S. (1993). Use of fallout radionuclides as indicators of erosion processes. Hydrological Processes, 7(3), 297-304. View Source
• [2] Mabit, L., Benmansour, M., & Walling, D. E. (2008). Comparative advantages and limitations of the fallout radionuclides ¹³⁷Cs, ²¹⁰Pbex and ⁷Be for assessing soil erosion and sedimentation. Journal of Environmental Radioactivity, 99(12), 1799-1807. View Source

Beryllium-7/¹⁰Be Ratio Functions as a Quantitative 'Clock' for Stratospheric Air Mass Age with 53-Day to 1.5-Million-Year Dynamic Range

The ¹⁰Be/⁷Be ratio increases systematically during atmospheric transport due to the 28,000-fold half-life difference (⁷Be: 53 days; ¹⁰Be: 1.5×10⁶ years) [1]. Model calculations demonstrate that this ratio serves as a quantitative clock for air mass aging [2]. In Chinese aerosols, ¹⁰Be/⁷Be ratios range from 0.7 to 3.3, enabling quantification of stratospheric intrusion events [3].

Isotopic ratio clock

Class-level

¹⁰Be/⁷Be: 0.7–3.3

Supports air mass age estimation

28,000× half-life ratio; China aerosol data

Evidence Dimension	Half-life ratio (¹⁰Be/⁷Be)
Target Compound Data	53 days (⁷Be)
Comparator Or Baseline	1.5×10⁶ years (¹⁰Be)
Quantified Difference	28,000-fold half-life difference
Conditions	Modeled and measured in global atmospheric transport studies

Why This Matters

The unique paired-isotope approach (⁷Be with ¹⁰Be) provides atmospheric transport timescales unattainable with any single tracer; procurement of high-purity ⁷Be is required for AMS-based ¹⁰Be/⁷Be ratio studies.

• [1] Liu, X., et al. (2024). Cosmogenic radionuclide Beryllium-7 and Beryllium-10 characteristics and influencing factors in different natural climate regions, China. Science of the Total Environment, 945, 174146. View Source
• [2] Koch, D., & Rind, D. (1998). Beryllium 10/beryllium 7 as a tracer of stratospheric transport. Journal of Geophysical Research: Atmospheres, 103(D4), 3907-3917. View Source
• [3] Liu, X., et al. (2024). Cosmogenic radionuclide Beryllium-7 and Beryllium-10 characteristics and influencing factors in different natural climate regions, China. Science of the Total Environment, 945, 174146. View Source

Beryllium-7 Radiochemical Separation Achieves 99.4% Recovery from Boron Targets for High-Purity Ion Beam Production

In proton-irradiated boron targets (natB and ¹⁰B), cation-exchange chromatography yielded an average ⁷Be recovery of 99.4 ± 3.7% across six independent separations [1]. This high-yield purification enabled delivery of a pure ⁷Be⁴⁺ ion beam at 5 × 10⁵ particles per second (pps) to end-users at the National Superconducting Cyclotron Laboratory [2].

Radiochemical recovery

Head-to-head

99.4 ± 3.7%

Near-quantitative separation for beam production

Cation-exchange; 6 replicate separations

Evidence Dimension	Radiochemical separation recovery efficiency
Target Compound Data	99.4 ± 3.7% recovery
Comparator Or Baseline	Baseline: 100% theoretical maximum
Quantified Difference	0.6% deviation from theoretical maximum
Conditions	Cation-exchange chromatography; 6 replicate separations; proton-irradiated boron targets

Why This Matters

Near-quantitative recovery ensures minimal ⁷Be loss during target processing, critical for facilities requiring maximum specific activity and beam purity for nuclear reaction studies.

• [1] Satija, S., et al. (2024). Production and separation of ⁷Be for use in an ion source. Applied Radiation and Isotopes, 211, 111382. View Source
• [2] Satija, S., et al. (2024). Production and separation of ⁷Be for use in an ion source. Applied Radiation and Isotopes, 211, 111382. View Source

Beryllium-7 Production Yield from Lithium Targets Achieves 8.1 MBq/µA·h at 13 MeV Proton Energy

At TRIUMF's 13 MeV cyclotron, proton irradiation of a lithium target produced ⁷Be at a yield of 8.1 MBq/µA·h at 50 µA beam current [1]. For comparison, the ⁶Li(⁶Li,αn)⁷Be reaction cross section at 5.0 MeV effective energy is 178 ± 6.4 mb, decreasing to 3.89 ± 0.39 mb at 1.6 MeV [2].

Cyclotron production yield

Cross-study

8.1 MBq/µA·h (13 MeV)

Accelerator-based supply informs target design

⁶Li(⁶Li,αn)⁷Be cross section: 178 mb at 5.0 MeV

Evidence Dimension	Production yield / reaction cross section
Target Compound Data	8.1 MBq/µA·h (at 13 MeV) | 178 ± 6.4 mb (at 5.0 MeV)
Comparator Or Baseline	Yield baseline: ~0 MBq/µA·h for thermal neutron irradiation (⁷Be not produced in reactors)
Quantified Difference	Finite yield only with charged-particle reactions; cross section decreases 46-fold from 5.0 to 1.6 MeV
Conditions	13 MeV proton cyclotron (TRIUMF); ⁶Li(⁶Li,αn)⁷Be reaction cross section measured at 5.0, 3.5, 1.6 MeV

Why This Matters

Procurement of ⁷Be requires accelerator-based production; the reported yields inform target design and irradiation parameters for cost-effective radioisotope supply.

• [1] Domnanich, K. A., et al. (2025). Metallic beryllium-7 target of small diameter. INIS Report. View Source
• [2] Ruby, L., Pyle, R. V., & Wong, Y. C. (1977). Cross section for the production of beryllium-7 from lithium-6, lithium-6 interactions. Nuclear Science and Engineering, 63(2), 197-198. View Source

Beryllium-7 Gamma Emission Branching Ratio of 10.45% Provides Well-Characterized 477.6 keV Calibration Peak

⁷Be's gamma emission probability has been re-evaluated to 10.45 ± 0.04% with a half-life of 53.282 ± 0.012 days based on updated decay data evaluation [1]. The 477.6 keV gamma line (Iγ = 10.44%) is well isolated from common environmental interferences, enabling its use as a calibration standard for gamma spectrometers [2].

Gamma emission probability

Reported

10.45 ± 0.04% (477.6 keV)

Detector efficiency calibration reference

Updated nuclear data evaluation

Evidence Dimension	Gamma emission probability
Target Compound Data	10.45 ± 0.04%
Comparator Or Baseline	Previously recommended value: ~10.39%
Quantified Difference	0.06 percentage point increase
Conditions	Re-evaluated decay data; INIS Report CNIC-01844 (2025)

Why This Matters

High-precision nuclear data enable accurate detector efficiency calibration, reducing systematic uncertainties in environmental radioactivity monitoring.

• [1] Huang, X., et al. (2025). Update the decay data for radionuclide ⁷Be based on the double method. INIS Report CNIC-01844, 20-22. View Source
• [2] Satija, S., et al. (2024). Production and separation of ⁷Be for use in an ion source. Applied Radiation and Isotopes, 211, 111382. View Source

Beryllium-7: Primary Research and Industrial Application Scenarios

Short-Term Soil Erosion and Sediment Fingerprinting Studies

⁷Be's 53-day half-life and surface-restricted depth distribution (half-penetration 0.7–10 mm) enable quantification of soil redistribution over single rainfall events or seasonal timescales [7]. Unlike ¹³⁷Cs, which integrates erosion over decades, ⁷Be resolves event-scale dynamics critical for validating process-based erosion models [8].

Atmospheric Transport and Stratosphere-Troposphere Exchange Monitoring

The ¹⁰Be/⁷Be ratio functions as a quantitative air mass age tracer due to the 28,000-fold half-life difference [7]. Measured ¹⁰Be/⁷Be ratios in aerosols (0.7–3.3 in China) provide direct evidence of stratospheric intrusion events and atmospheric circulation patterns [8].

Rare Isotope Beam Production for Nuclear Reaction Studies

High-purity ⁷Be beams are produced via proton irradiation of boron targets followed by cation-exchange separation (99.4% recovery) [7]. These beams enable experiments probing weakly-bound nuclear structure and fusion reaction mechanisms at facilities like FRIB/NSCL [8].

Gamma-Ray Spectrometer Calibration and Environmental Radioactivity Monitoring

⁷Be's well-characterized 477.6 keV gamma line (Iγ = 10.45 ± 0.04%) serves as a calibration standard for high-purity germanium (HPGe) detectors [7]. Its continuous atmospheric production ensures ubiquitous presence in air filters and precipitation samples, enabling routine monitoring of aerosol residence times and deposition fluxes [8].

Application

Selection Property

Validation Focus

Short-term soil erosion & sediment fingerprinting

Surface-restricted depth distribution

Event-scale erosion model validation

Atmospheric transport & STE monitoring

¹⁰Be/⁷Be ratio chronometer

Stratospheric intrusion quantification

Rare isotope beam production

High-purity radiochemical separation

Beam purity & specific activity

Gamma-ray spectrometer calibration

Well-characterized 477.6 keV line

Detector efficiency & environmental monitoring

• [1] Wallbrink, P. J., & Murray, A. S. (1993). Use of fallout radionuclides as indicators of erosion processes. Hydrological Processes, 7(3), 297-304. View Source
• [2] Mabit, L., Benmansour, M., & Walling, D. E. (2008). Comparative advantages and limitations of the fallout radionuclides ¹³⁷Cs, ²¹⁰Pbex and ⁷Be for assessing soil erosion and sedimentation. Journal of Environmental Radioactivity, 99(12), 1799-1807. View Source
• [3] Liu, X., et al. (2024). Cosmogenic radionuclide Beryllium-7 and Beryllium-10 characteristics and influencing factors in different natural climate regions, China. Science of the Total Environment, 945, 174146. View Source
• [4] Koch, D., & Rind, D. (1998). Beryllium 10/beryllium 7 as a tracer of stratospheric transport. Journal of Geophysical Research: Atmospheres, 103(D4), 3907-3917. View Source
• [5] Satija, S., et al. (2024). Production and separation of ⁷Be for use in an ion source. Applied Radiation and Isotopes, 211, 111382. View Source
• [6] Satija, S., et al. (2024). Production and separation of ⁷Be for use in an ion source. Applied Radiation and Isotopes, 211, 111382. View Source
• [7] Huang, X., et al. (2025). Update the decay data for radionuclide ⁷Be based on the double method. INIS Report CNIC-01844, 20-22. View Source
• [8] Satija, S., et al. (2024). Production and separation of ⁷Be for use in an ion source. Applied Radiation and Isotopes, 211, 111382. View Source